- Pyrazoles, Japan, , ,
Cas no 97914-59-5 (2-(Difluoromethoxy)benzoic acid)
97914-59-5 structure
Product Name:2-(Difluoromethoxy)benzoic acid
CAS No:97914-59-5
MF:C8H6F2O3
MW:188.128249645233
MDL:MFCD00236223
CID:91150
PubChem ID:2063348
Update Time:2024-10-25
2-(Difluoromethoxy)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(Difluoromethoxy)benzoic acid
- 2-(Difluorometoxy)benzoic acid
- Benzoic acid, 2-(difluoromethoxy)-
- 2-difluoromethoxybenzoic acid
- 2-difluoromethoxy-benzoic acid
- RARECHEM AL BO 1907
- 2-(difluoromethoxy)-benzoic acid
- AGDOJFCUKQMLHD-UHFFFAOYSA-N
- HMS1756N14
- Benzoic acid,2-(difluoromethoxy)-
- STK315356
- CK1063
- SBB029907
- 2-[bis(fluoranyl)methoxy]benzoic acid
- 2-(Difluoromethoxy)benzoic acid (ACI)
- 97914-59-5
- MFCD00236223
- DB-057694
- CS-0039279
- AKOS000201720
- Z56946844
- EN300-06879
- F8880-6667
- SY106435
- AK-968/13278099
- DTXSID10366240
- 2-(Difluoromethoxy)benzoic acid, AldrichCPR
- SCHEMBL975946
- 2-(difluoromethoxy)benzoicacid
- PS-8445
-
- MDL： MFCD00236223
- Inchi： 1S/C8H6F2O3/c9-8(10)13-6-4-2-1-3-5(6)7(11)12/h1-4,8H,(H,11,12)
- InChI Key： AGDOJFCUKQMLHD-UHFFFAOYSA-N
- SMILES： O=C(C1C(OC(F)F)=CC=CC=1)O
Computed Properties
- Exact Mass: 188.02900
- Monoisotopic Mass: 188.029
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 46.5
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: White crystalline powder
- Density: 1.370
- Melting Point: 98-100°C
- Boiling Point: 274 ºC
- Flash Point: 119 ºC
- Refractive Index: 1.496
- PSA: 46.53000
- LogP: 1.98620
- Solubility: Not determined
2-(Difluoromethoxy)benzoic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazard Category Code： 36/37/38-36
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Storage Condition：Sealed in dry,Room Temperature
2-(Difluoromethoxy)benzoic acid Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-(Difluoromethoxy)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 007852-1g |
2-(Difluoromethoxy)benzoic acid |
97914-59-5 | 95% | 1g |
￡19.00 | 2022-03-01 | |
| Ambeed | A110170-1g |
2-(Difluoromethoxy)benzoic acid |
97914-59-5 | 98% | 1g |
$9.0 | 2025-02-21 | |
| Ambeed | A110170-5g |
2-(Difluoromethoxy)benzoic acid |
97914-59-5 | 98% | 5g |
$29.0 | 2025-02-21 | |
| Ambeed | A110170-25g |
2-(Difluoromethoxy)benzoic acid |
97914-59-5 | 98% | 25g |
$133.0 | 2025-02-21 | |
| Alichem | A013000005-250mg |
2-(Difluoromethoxy)benzoic acid |
97914-59-5 | 97% | 250mg |
$489.60 | 2023-08-31 | |
| Alichem | A013000005-500mg |
2-(Difluoromethoxy)benzoic acid |
97914-59-5 | 97% | 500mg |
$806.85 | 2023-08-31 | |
| Alichem | A013000005-1g |
2-(Difluoromethoxy)benzoic acid |
97914-59-5 | 97% | 1g |
$1519.80 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GJ408-200mg |
2-(Difluoromethoxy)benzoic acid |
97914-59-5 | 98% | 200mg |
56.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GJ408-1g |
2-(Difluoromethoxy)benzoic acid |
97914-59-5 | 98% | 1g |
168.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GJ408-5g |
2-(Difluoromethoxy)benzoic acid |
97914-59-5 | 98% | 5g |
650.0CNY | 2021-07-10 |
2-(Difluoromethoxy)benzoic acid Production Method
Production Method 1
Production Method 2
Reaction Conditions
1.1 Catalysts: Tris(2,2′-bipyridine)ruthenium(2+) bis(hexafluorophosphate) Solvents: Acetonitrile ; 12 h, 23 °C
Reference
- Preparation of redox-active reagents for the ruthenium-catalyzed difluoromethoxylation and trifluoromethoxylation of arenes and heteroarenes under visible light, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Catalysts: Tris(2,2′-bipyridine)ruthenium(2+) bis(hexafluorophosphate) Solvents: Acetonitrile ; 12 h, 23 °C
Reference
- Catalytic radical difluoromethoxylation of arenes and heteroarenes, Chemical Science, 2019, 10(11), 3217-3222
2-(Difluoromethoxy)benzoic acid Raw materials
- Benzoic acid
- Methyl 2-(difluoromethoxy)benzoate
- 3-(Difluoromethoxy)-1-methyl-5-nitro-7-(trifluoromethyl)-1H-benzotriazolium
2-(Difluoromethoxy)benzoic acid Preparation Products
2-(Difluoromethoxy)benzoic acid Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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